Cas no 2734779-74-7 (4-((3-Fluorobenzyl)oxy)-2-methoxybenzaldehyde)

• Product Name: 4-((3-Fluorobenzyl)oxy)-2-methoxybenzaldehyde
• CAS No: 2734779-74-7
• MF: C₁₅H₁₃FO₃
• MW: 260.26
• CID: 5080171
• Update Time: 2026-03-01

4-((3-Fluorobenzyl)oxy)-2-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((3-Fluorobenzyl)oxy)-2-methoxybenzaldehyde

• Inchi： 1S/C15H13FO3/c1-18-15-8-14(6-5-12(15)9-17)19-10-11-3-2-4-13(16)7-11/h2-9H,10H2,1H3
• InChI Key： MPWUEBTVUMAIDC-UHFFFAOYSA-N
• SMILES： C1C=C(C=O)C(OC)=CC=1OCC1C=CC=C(F)C=1

Additional information on 4-((3-Fluorobenzyl)oxy)-2-methoxybenzaldehyde

Introduction to 4-((3-Fluorobenzyl)oxy)-2-methoxybenzaldehyde (CAS No. 2734779-74-7)

4-((3-Fluorobenzyl)oxy)-2-methoxybenzaldehyde, with the CAS number 2734779-74-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a fluorinated benzyl group and a methoxy substituent on the benzaldehyde moiety. These functional groups contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 4-((3-Fluorobenzyl)oxy)-2-methoxybenzaldehyde is C₁₅H₁₃FO₃. Its molecular weight is 268.26 g/mol, and it exists as a solid at room temperature. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, which facilitates its use in various synthetic processes. The presence of the aldehyde functional group makes it highly reactive, allowing for a wide range of chemical transformations, including condensation reactions, reduction to alcohols, and formation of imines or hydrazones.

In the pharmaceutical industry, 4-((3-Fluorobenzyl)oxy)-2-methoxybenzaldehyde has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory and anti-cancer activities. The fluorine atom in the molecule plays a crucial role in modulating the biological activity by influencing the binding affinity to target proteins and enhancing metabolic stability.

Beyond pharmaceutical applications, 4-((3-Fluorobenzyl)oxy)-2-methoxybenzaldehyde has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of advanced materials with specific functionalities. For example, researchers at the University of California have utilized this compound as a building block for the preparation of conjugated polymers with enhanced photoluminescence properties. These polymers have potential applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthesis of 4-((3-Fluorobenzyl)oxy)-2-methoxybenzaldehyde typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with 3-fluorobenzyl bromide in the presence of a base such as potassium carbonate. This reaction proceeds via an SN₂ mechanism, leading to the formation of the desired product. The purity of the final product can be further enhanced through recrystallization or column chromatography techniques.

The safety and handling of 4-((3-Fluorobenzyl)oxy)-2-methoxybenzaldehyde are important considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid exposure to skin or inhalation of vapors. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE), such as gloves and safety goggles.

In conclusion, 4-((3-Fluorobenzyl)oxy)-2-methoxybenzaldehyde (CAS No. 2734779-74-7) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an important intermediate in the synthesis of bioactive compounds and advanced materials. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern chemistry.